Cas no 2137795-65-2 (1-(3-bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine)

• Product Name: 1-(3-bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine
• CAS No: 2137795-65-2
• MF: C₉H₈BrClN₄
• MW: 287.543619155884
• CID: 5799887
• PubChem ID: 165951612
• Update Time: 2025-05-25

1-(3-bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine
• 1-[(3-bromopyridin-4-yl)methyl]-4-chloro-1H-pyrazol-3-amine
• 2137795-65-2
• EN300-1110708

• Inchi： 1S/C9H8BrClN4/c10-7-3-13-2-1-6(7)4-15-5-8(11)9(12)14-15/h1-3,5H,4H2,(H2,12,14)
• InChI Key： IFYWLEXWIBZHRQ-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1CN1C=C(C(N)=N1)Cl

Computed Properties

• Exact Mass: 285.96209g/mol
• Monoisotopic Mass: 285.96209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(3-bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine

Comprehensive Overview of 1-(3-bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine (CAS No. 2137795-65-2)

The compound 1-(3-bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine (CAS No. 2137795-65-2) is a specialized heterocyclic organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine ring coupled with a pyrazole moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

In recent years, the demand for high-purity intermediates like 1-(3-bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine has surged, driven by advancements in precision medicine and crop protection. The compound's bromopyridine and chloropyrazole functional groups enable selective modifications, catering to targeted therapeutic applications. This versatility has sparked discussions in scientific forums about its potential in addressing drug-resistant infections and chronic inflammatory diseases, topics frequently searched in academic databases.

From a synthetic chemistry perspective, CAS No. 2137795-65-2 exemplifies the growing importance of halogenated heterocycles in modern organic synthesis. Its 3-bromopyridinyl segment facilitates cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal for constructing complex molecular architectures. Laboratories focusing on fragment-based drug design often prioritize such building blocks to accelerate lead optimization.

Environmental and regulatory considerations also highlight the relevance of this compound. With the rise of green chemistry initiatives, researchers are exploring sustainable methods to synthesize 1-(3-bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine while minimizing hazardous byproducts. This aligns with frequent search queries about eco-friendly synthesis and reagent recovery in industrial settings. Analytical techniques like HPLC and LC-MS are routinely employed to ensure its purity, a critical factor for regulatory compliance in pharmaceutical applications.

The compound's physicochemical properties, including its solubility profile and thermal stability, further underscore its utility. Studies indicate that its logP value and hydrogen-bonding capacity make it suitable for formulations requiring balanced lipophilicity. These characteristics are frequently analyzed in QSAR modeling and ADMET prediction studies, addressing common questions about bioavailability optimization in early-stage drug development.

In conclusion, 1-(3-bromopyridin-4-yl)methyl-4-chloro-1H-pyrazol-3-amine represents a convergence of structural ingenuity and practical applicability in contemporary chemistry. Its integration into high-throughput screening libraries and combinatorial chemistry workflows reflects its growing prominence. As interdisciplinary research expands, this compound is poised to play a pivotal role in addressing global challenges in healthcare and sustainable agriculture.